Cas no 70319-59-4 (1,3,5-Trimethyl-1H-pyrrole-2-carbonitrile)

• Product Name: 1,3,5-Trimethyl-1H-pyrrole-2-carbonitrile
• CAS No: 70319-59-4
• MF: C₈H₁₀N₂
• MW: 134.178401470184
• CID: 974966
• PubChem ID: 45087613
• Update Time: 2025-04-19

1,3,5-Trimethyl-1H-pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carbonitrile,1,3,5-trimethyl-(9CI)
• 1,3,5-Trimethyl-1H-pyrrole-2-carbonitrile
• 70319-59-4
• 1H-PYRROLE-2-CARBONITRILE, 1,3,5-TRIMETHYL-
• DB-268153

• Inchi： 1S/C8H10N2/c1-6-4-7(2)10(3)8(6)5-9/h4H,1-3H3
• InChI Key： KBWROLDXNFZAHD-UHFFFAOYSA-N
• SMILES： N1(C)C(C#N)=C(C)C=C1C

Computed Properties

• Exact Mass: 134.084398327g/mol
• Monoisotopic Mass: 134.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 28.7Ų